Cas no 2228697-26-3 (2-(5-cyanothiophen-2-yl)butanedioic acid)

• Product Name: 2-(5-cyanothiophen-2-yl)butanedioic acid
• CAS No: 2228697-26-3
• MF: C₉H₇NO₄S
• MW: 225.221181154251
• CID: 5980273
• PubChem ID: 165846761
• Update Time: 2025-05-26

2-(5-cyanothiophen-2-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-cyanothiophen-2-yl)butanedioic acid
• 2228697-26-3
• EN300-1748974

• Inchi： 1S/C9H7NO4S/c10-4-5-1-2-7(15-5)6(9(13)14)3-8(11)12/h1-2,6H,3H2,(H,11,12)(H,13,14)
• InChI Key： SDRKECPTSISRNP-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 225.00957888g/mol
• Monoisotopic Mass: 225.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 127Ų

Additional information on 2-(5-cyanothiophen-2-yl)butanedioic acid

Recent Advances in the Study of 2-(5-cyanothiophen-2-yl)butanedioic acid (CAS: 2228697-26-3)

The compound 2-(5-cyanothiophen-2-yl)butanedioic acid (CAS: 2228697-26-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and cyanide functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug development.

One of the key areas of research has been the optimization of the synthetic pathway for 2-(5-cyanothiophen-2-yl)butanedioic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The researchers employed a multi-step reaction sequence, starting from commercially available thiophene derivatives, and achieved an overall yield of 78%. This advancement is critical for facilitating further pharmacological evaluations and potential industrial-scale production.

Pharmacological studies have revealed that 2-(5-cyanothiophen-2-yl)butanedioic acid exhibits notable inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro assays demonstrated a 50% inhibitory concentration (IC50) of 12.3 µM against cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. Furthermore, molecular docking studies have provided insights into the binding interactions between the compound and the active site of COX-2, highlighting the importance of the cyanothiophene moiety for optimal binding affinity.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential in oncology. A preclinical study conducted by a team at the National Cancer Institute (2024) reported that 2-(5-cyanothiophen-2-yl)butanedioic acid induces apoptosis in certain cancer cell lines, particularly those associated with colorectal cancer. The mechanism appears to involve the modulation of the PI3K/AKT signaling pathway, which is frequently dysregulated in cancer. These findings underscore the compound's versatility and its potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in the development of 2-(5-cyanothiophen-2-yl)butanedioic acid as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Current efforts are focused on structural modifications to enhance its pharmacokinetic profile while retaining its pharmacological efficacy. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(5-cyanothiophen-2-yl)butanedioic acid (CAS: 2228697-26-3) represents a promising scaffold for drug development, with demonstrated activity in both anti-inflammatory and anticancer contexts. Continued research into its mechanisms of action and optimization of its chemical properties will be essential for realizing its full therapeutic potential. The recent advancements in synthesis and pharmacological evaluation provide a solid foundation for future investigations, making this compound a noteworthy subject of interest in the chemical biology and pharmaceutical communities.